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Introduction
The UltimateSPLASH™ ONE mixture is a comprehensive, high-purity internal standard solution

designed for the accurate quantification of a wide range of lipid species in complex biological

samples. This standard contains 69 unique, deuterium-labeled lipids spanning 15 distinct lipid

classes, making it an invaluable tool for mass spectrometry-based lipidomics workflows.[1][2]

The inclusion of standards with varying chain lengths and degrees of unsaturation allows for

the correction of variations in ionization and fragmentation efficiency.[3][4] The components of

UltimateSPLASH™ ONE are carefully selected to appear in spectral gaps, minimizing

interference with endogenous lipids.[1][3][5] This document provides detailed application notes

and protocols for the use of 17:0-20:3 PC-d5 and the broader UltimateSPLASH™ ONE mixture

in quantitative lipidomics.

Composition of UltimateSPLASH™ ONE
The UltimateSPLASH™ ONE mixture is meticulously characterized and blended to ensure

accurate and reproducible quantification across multiple lipidomics platforms.[1][2][3] The

mixture is supplied in a 1.2 mL ampule with a 1:1 Dichloromethane:Methanol solution.[1][2]
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Table 1: Comprehensive List of Components in UltimateSPLASH™ ONE Mixture. This table

details the 69 deuterated lipid internal standards present in the mixture.
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Catalog Number
Mixture
Components

Molecular Formula
Target
Concentration
(µg/mL)*

Phosphatidylcholine

(PC)

855680 17:0-20:3 PC-d5 C45H79D5NO8P 100

855681 17:0-18:1 PC-d5 C43H79D5NO8P 150

855678 17:0-22:4 PC-d5 C47H81D5NO8P 50

855682 17:0-16:1 PC-d5 C41H75D5NO8P Not Specified

855683 17:0-14:1 PC-d5 C39H71D5NO8P Not Specified

855679 17:0 Lyso PC-d5 Not Specified Not Specified

870309 15:0 Lyso PC-d5 Not Specified Not Specified

855778 19:0 Lyso PC-d5 Not Specified Not Specified

Phosphatidylethanola

mine (PE)

856721 17:0-14:1 PE-d5 C38H69D5NO8P 25

856720 17:0-16:1 PE-d5 C40H73D5NO8P Not Specified

856719 17:0-18:1 PE-d5 C42H77D5NO8P Not Specified

856718 17:0-20:3 PE-d5 C44H77D5NO8P Not Specified

856717 17:0-22:4 PE-d5 C46H79D5NO8P Not Specified

856709 15:0 Lyso PE-d5 Not Specified Not Specified

856710 17:0 Lyso PE-d5 Not Specified Not Specified

856716 19:0 Lyso PE-d5 Not Specified Not Specified

Phosphatidylinositol

(PI)

850109 17:0-14:1 PI-d5 Not Specified Not Specified
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850110 17:0-16:1 PI-d5 Not Specified Not Specified

850111 17:0-18:1 PI-d5 Not Specified Not Specified

850112 17:0-20:3 PI-d5 Not Specified Not Specified

850118 17:0-22:4 PI-d5 Not Specified Not Specified

850107 15:0 Lyso PI-d5 Not Specified Not Specified

850108 17:0 Lyso PI-d5 Not Specified Not Specified

850106 19:0 Lyso PI-d5 Not Specified Not Specified

Phosphatidylserine

(PS)

858153 17:0-14:1 PS-d5 Not Specified Not Specified

858152 17:0-16:1 PS-d5 Not Specified Not Specified

858151 17:0-18:1 PS-d5 Not Specified Not Specified

858150 17:0-20:3 PS-d5 Not Specified Not Specified

858149 17:0-22:4 PS-d5 Not Specified Not Specified

858146 15:0 Lyso PS-d5 Not Specified Not Specified

858148 17:0 Lyso PS-d5 Not Specified Not Specified

858147 19:0 Lyso PS-d5 Not Specified Not Specified

Phosphatidylglycerol

(PG)

858135 17:0-14:1 PG-d5 Not Specified Not Specified

858134 17:0-16:1 PG-d5 Not Specified Not Specified

858133 17:0-18:1 PG-d5 Not Specified Not Specified

858132 17:0-20:3 PG-d5 Not Specified Not Specified

858131 17:0-22:4 PG-d5 Not Specified Not Specified

858123 15:0 Lyso PG-d5 Not Specified Not Specified
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858130 17:0 Lyso PG-d5 Not Specified Not Specified

858129 19:0 Lyso PG-d5 Not Specified Not Specified

Triacylglycerol (TG)

860906 14:0-13:0-14:0 TG-d5 C44H79D5O6 25

860907 14:0-15:1-14:0 TG-d5 C46H81D5O6 50

860908 14:0-17:1-14:0 TG-d5 C48H85D5O6 75

860910 16:0-15:1-16:0 TG-d5 C50H89D5O6 100

860909 16:0-17:1-16:0 TG-d5 C52H93D5O6 125

860911 16:0-19:2-16:0 TG-d5 C54H95D5O6 100

860914 18:1-17:1-18:1 TG-d5 C56H97D5O6 75

860912 18:1-19:2-18:1 TG-d5 C58H99D5O6 50

860913 18:1-21:2-18:1 TG-d5 C60H103D5O6 25

Diacylglycerol (DG)

800827 17:0-14:1 DG-d5 Not Specified Not Specified

800826 17:0-16:1 DG-d5 Not Specified Not Specified

800824 17:0-18:1 DG-d5 Not Specified Not Specified

800825 17:0-20:3 DG-d5 Not Specified Not Specified

800823 17:0-22:4 DG-d5 Not Specified Not Specified

Cholesteryl Ester (CE)

700220
14:1 cholesteryl-d7

ester
C41H63D7O2 25

700221
16:1 cholesteryl-d7

ester
C43H67D7O2 50

700222
18:1 cholesteryl-d7

ester
C45H71D7O2 75
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700223
20:3 cholesteryl-d7

ester
C47H71D7O2 50

700226
22:4 cholesteryl-d7

ester
C49H73D7O2 25

Ceramide (Cer)

860748 C16:1 Ceramide-d7 C34H58D7NO3 75

860747 C18:1 Ceramide-d7 C36H62D7NO3 Not Specified

860746 C20:1 Ceramide-d7 C38H66D7NO3 Not Specified

860745 C22:1 Ceramide-d7 C40H70D7NO3 Not Specified

860679 C24:1 Ceramide-d7 C42H74D7NO3 Not Specified

Sphingomyelin (SM)

860741
16:1 SM (d18:1/16:1)-

d9
C39H68D9N2O6P Not Specified

860740
18:1 SM (d18:1/18:1)-

d9
C41H72D9N2O6P Not Specified

860742
20:1 SM (d18:1/20:1)-

d9
C43H76D9N2O6P Not Specified

860743
22:1 SM (d18:1/22:1)-

d9
C45H80D9N2O6P Not Specified

860744
24:1 SM (d18:1/24:1)-

d9
C47H84D9N2O6P Not Specified

*Target concentrations are provided for individual components when purchased separately and

serve as a reference. The final concentration in the mixture is precisely controlled for optimal

performance.

Experimental Protocols
The following protocols provide a general framework for the use of UltimateSPLASH™ ONE in

a typical lipidomics workflow. Optimization may be required based on the specific sample
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matrix and analytical instrumentation.

Lipid Extraction from Plasma
Two common and effective methods for lipid extraction from plasma are the Folch and methyl-

tert-butyl ether (MTBE) methods.

Protocol 3.1.1: Modified Folch Method

Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a pre-determined volume of

the UltimateSPLASH™ ONE mixture. The volume should be optimized to ensure that the

internal standard signals are within the linear range of detection and comparable to the

endogenous lipid signals.

Sample Addition: Add 50 µL of plasma to the tube containing the internal standard.

Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and

protein precipitation.

Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the

aqueous (upper) and organic (lower) phases.

Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass

Pasteur pipette and transfer it to a new clean tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis

(e.g., 100 µL of methanol/isopropanol 1:1 v/v).

Protocol 3.1.2: MTBE Method

Internal Standard Spiking: To a 2 mL microcentrifuge tube, add the desired volume of the

UltimateSPLASH™ ONE mixture.
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Sample Addition: Add 20 µL of plasma to the tube.

Methanol Addition: Add 200 µL of cold methanol.

MTBE Addition: Add 800 µL of cold methyl tert-butyl ether (MTBE).

Vortexing: Vortex the mixture for 1 hour at 4°C.

Phase Separation: Add 200 µL of water to induce phase separation.

Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

Lipid Collection: Collect the upper organic phase.

Drying: Dry the collected organic phase in a SpeedVac.

Reconstitution: Reconstitute the dried lipids in an appropriate volume of a suitable solvent for

LC-MS analysis (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis
The following are general LC-MS conditions that can be adapted for lipidomics analysis using

the UltimateSPLASH™ ONE internal standard.

Table 2: Recommended LC-MS/MS Parameters for Lipidomics.
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Parameter Recommendation

LC System UPLC/UHPLC system

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.7 µm)

Mobile Phase A
Acetonitrile/water (60:40) with 10 mM

ammonium formate and 0.1% formic acid

Mobile Phase B
Isopropanol/acetonitrile (90:10) with 10 mM

ammonium formate and 0.1% formic acid

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 50 - 60 °C

Injection Volume 2 - 10 µL

Gradient

Start with a low percentage of mobile phase B,

gradually increasing to elute more hydrophobic

lipids. A typical gradient might be: 0-2 min, 30%

B; 2-12 min, 30-100% B; 12-18 min, 100% B;

18-18.1 min, 100-30% B; 18.1-20 min, 30% B.

MS System
High-resolution mass spectrometer (e.g., Q-

TOF, Orbitrap)

Ionization Mode
ESI positive and negative modes (separate runs

recommended for comprehensive coverage)

Scan Type
Full scan with data-dependent or data-

independent MS/MS

Mass Range 100 - 1500 m/z

Data Presentation and Performance
The use of a comprehensive internal standard mixture like UltimateSPLASH™ ONE allows for

robust and reproducible quantification of a wide array of lipid species.
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Table 3: Typical Quantitative Performance in Lipidomics. The following table summarizes the

typical performance characteristics that can be achieved using the protocols described above

with the UltimateSPLASH™ ONE internal standard mixture. These values are representative

and may vary depending on the specific lipid, matrix, and instrumentation.

Parameter Typical Performance

Linearity (R²) > 0.99

Limit of Detection (LOD) Low pmol/mL to fmol/mL range

Limit of Quantification (LOQ) Low pmol/mL to fmol/mL range

Intra-day Precision (CV) < 15%

Inter-day Precision (CV) < 20%

Recovery 85 - 115%

Studies utilizing comprehensive internal standard mixtures have demonstrated the ability to

quantify over 700 lipid species with high reproducibility, achieving inter-assay variability below

25%.[6]

Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for quantitative lipidomics

using the UltimateSPLASH™ ONE internal standard.
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Caption: A typical workflow for quantitative lipidomics.
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Phosphatidylcholine Signaling Pathways
Phosphatidylcholines (PCs), such as 17:0-20:3 PC, are not only structural components of

membranes but also precursors to important signaling molecules. The following diagram

illustrates key signaling pathways involving PC.

Phospholipase A2 Pathway Phospholipase C Pathway Phospholipase D Pathway

Phosphatidylcholine (PC)
(e.g., 17:0-20:3 PC)

PLA2 PLC PLD
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Fatty Acid
(e.g., Arachidonic Acid)

Eicosanoids

Diacylglycerol (DAG)
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Phosphocholine

Protein Kinase C (PKC)
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Phosphatidic Acid (PA)

 hydrolyzes

Choline

mTOR Signaling

Click to download full resolution via product page

Caption: Major signaling pathways involving phosphatidylcholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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